1h-Indazole,4-bromo-1-(2,4-difluorophenyl)-6-methyl-

• Molecular Formula: C14H9BrF2N2
• Molecular Weight: 323.13 g/mol
• IUPAC Name: 4-bromo-1-(2,4-difluorophenyl)-6-methylindazole
• InChI: InChI=1S/C14H9BrF2N2/c1-8-4-11(15)10-7-18-19(14(10)5-8)13-3-2-9(16)6-12(13)17/h2-7H,1H3
• InChI Key: XVBXXEIPTLONCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=NN2C3=C(C=C(C=C3)F)F)C(=C1)Br

Description

1h-Indazole,4-bromo-1-(2,4-difluorophenyl)-6-methyl- is a useful research compound. Its molecular formula is C14H9BrF2N2 and its molecular weight is 323.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Dibromo-4-methylbenzaldehyde (2,4-difluorophenyl)hydrazone (Intermediate 12, 67.4 g, 0.167 mol), tripotassium phosphate (88.8 g, 0.418 mol), tris(dibenzylideneacetone)dipalladium(0) (3.4 g, 3.71 mmol) and racemic BINAP (2.09 g, 3.27 mmol) were heated in degassed 1,4-dioxane (1.125 L) under reflux for 4 days. The mixture was filtered through Celite, washing through with dichloromethane. The filtrate was evaporated under reduced pressure to give a dark brown residue which was dissolved in dichloromethane, absorbed onto silica gel, applied to a silica gel column (1 kg) and eluted with a gradient of 10 to 35% dichloromethane in hexane. Product containing fractions were combined and evaporated to give the title compound as a red solid (17.8 g).